Cas no 2229018-68-0 (2-1-(3-methylpyrazin-2-yl)cyclobutylacetic acid)

• Product Name: 2-1-(3-methylpyrazin-2-yl)cyclobutylacetic acid
• CAS No: 2229018-68-0
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6150113
• PubChem ID: 165837144
• Update Time: 2025-06-08

2-1-(3-methylpyrazin-2-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-methylpyrazin-2-yl)cyclobutylacetic acid
• EN300-1743839
• 2229018-68-0
• 2-[1-(3-methylpyrazin-2-yl)cyclobutyl]acetic acid

• Inchi： 1S/C11H14N2O2/c1-8-10(13-6-5-12-8)11(3-2-4-11)7-9(14)15/h5-6H,2-4,7H2,1H3,(H,14,15)
• InChI Key： BGVLGALHGZRRKG-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C(C)=NC=CN=2)CCC1)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-1-(3-methylpyrazin-2-yl)cyclobutylacetic acid

Professional Introduction to 2-1-(3-methylpyrazin-2-yl)cyclobutylacetic Acid (CAS No. 2229018-68-0)

2-1-(3-methylpyrazin-2-yl)cyclobutylacetic acid, with the CAS number 2229018-68-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structural uniqueness of 2-1-(3-methylpyrazin-2-yl)cyclobutylacetic acid lies in its cyclobutylacetic acid moiety, which is fused with a methylpyrazine ring, providing a scaffold that is both complex and intriguing for medicinal chemists.

The chemical structure of 2-1-(3-methylpyrazin-2-yl)cyclobutylacetic acid consists of a cyclobutyl ring substituted at the 1-position with a carboxylic acid group, while the 3-position of the pyrazine ring is methylated. This arrangement creates a molecule with multiple sites for interaction with biological targets, which is a key consideration in drug design. The presence of both aromatic and aliphatic components in its structure allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific applications.

In recent years, there has been growing interest in heterocyclic compounds due to their wide range of biological activities. Among these, pyrazine derivatives have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The incorporation of a cyclobutyl group into the pyrazine framework in 2-1-(3-methylpyrazin-2-yl)cyclobutylacetic acid introduces rigidity to the molecule, which can enhance binding affinity to biological targets. This structural feature has been exploited in the design of novel drug candidates aimed at modulating specific enzymatic or receptor interactions.

The synthesis of 2-1-(3-methylpyrazin-2-yl)cyclobutylacetic acid presents unique challenges due to the complexity of its structure. Advanced synthetic methodologies, such as cross-coupling reactions and ring-closing metathesis, are often employed to construct the desired framework. The synthesis typically involves multiple steps, including the preparation of the cyclobutylacetic acid moiety and the introduction of the methylpyrazine substituent. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly affect the biological activity of the final product.

One of the most compelling aspects of studying 2-1-(3-methylpyrazin-2-yl)cyclobutylacetic acid is its potential as a lead compound for drug discovery. Researchers have leveraged its structural features to develop analogs with enhanced potency and selectivity. For instance, modifications at the carboxylic acid group can introduce solubility improvements or alter metabolic stability, while changes to the methylpyrazine ring can fine-tune interactions with biological targets. These studies highlight the importance of structure-activity relationships (SAR) in optimizing drug candidates.

The biological evaluation of 2-1-(3-methylpyrazin-2-yl)cyclobutylacetic acid has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit certain enzymes implicated in inflammatory pathways, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, preliminary data indicate that this compound may exhibit antimicrobial properties, making it a candidate for developing new antibiotics against resistant strains.

The pharmacokinetic profile of 2-1-(3-methylpyrazin-2-yl)cyclobutylacetic acid is another critical aspect that has been investigated. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its feasibility as a drug candidate. Initial pharmacokinetic studies suggest that this compound exhibits moderate bioavailability and reasonable metabolic stability, although further research is needed to fully characterize its ADME properties.

In conclusion, 2-1-(3-methylpyrazin-2-yl)cyclobutulacetic acid (CAS No. 2229018-68) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an important role in the discovery and development of novel therapeutic agents.